Cas no 233772-40-2 (Benzeneethanamine, a-(2-methylpropyl)-b-phenyl-, (aS)-)

• Product Name: Benzeneethanamine, a-(2-methylpropyl)-b-phenyl-, (aS)-
• CAS No: 233772-40-2
• MF: C₁₈H₂₃N
• MW: 253.38192486763
• CID: 245376
• PubChem ID: 24879420
• Update Time: 2025-04-19

Benzeneethanamine, a-(2-methylpropyl)-b-phenyl-, (aS)- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, a-(2-methylpropyl)-b-phenyl-, (aS)-
• (2S)-4-methyl-1,1-diphenylpentan-2-amine
• (S)-(-)-2-AMINO-4-METHYL-1,1-DIPHENYLPENTANE
• (S)-(?)-2-Amino-4-methyl-1,1-diphenylpentane
• (S)-(-)-2-Amino-4-methyl-1,1-diphenyl-pentane,97%
• (S)-(-)-2-Amino-4-methyl-1,1-diphenylpentane, 97%
• Benzeneethanamine, alpha-(2-methylpropyl)-beta-phenyl-, (alphaS)-
• SCHEMBL5872473
• J-015093
• (2S)-4-methyl-1, 1-diphenylpentan-2-amine
• DTXSID60431230
• 233772-40-2

• MDL： MFCD03093533
• Inchi： 1S/C18H23N/c1-14(2)13-17(19)18(15-9-5-3-6-10-15)16-11-7-4-8-12-16/h3-12,14,17-18H,13,19H2,1-2H3/t17-/m0/s1
• InChI Key： ICJINWKVCCYYQW-KRWDZBQOSA-N
• SMILES： N[C@@H](CC(C)C)C(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 253.183049738g/mol
• Monoisotopic Mass: 253.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Melting Point: 48-52 °C (lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Optical Activity: [α]20/D −32°, c = 1 in chloroform

Benzeneethanamine, a-(2-methylpropyl)-b-phenyl-, (aS)- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：